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Compound of Interest

Compound Name: 5-Nitro-2-benzimidazolinone

Cat. No.: B1333978 Get Quote

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and operational and disposal plans for handling 5-Nitro-2-
benzimidazolinone (CAS No. 93-84-5). Adherence to these procedures is critical for ensuring

the safety of researchers, scientists, and drug development professionals in a laboratory

setting.

Chemical and Physical Properties

Property Value

Molecular Formula C7H5N3O3

Molecular Weight 179.13 g/mol [1]

CAS Number 93-84-5[1][2]

Hazard Identification and Classification

5-Nitro-2-benzimidazolinone is classified as a hazardous substance. The primary hazards

are:

Skin Irritation (Category 2)[2]

Serious Eye Irritation (Category 2)[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1333978?utm_src=pdf-interest
https://www.benchchem.com/product/b1333978?utm_src=pdf-body
https://www.benchchem.com/product/b1333978?utm_src=pdf-body
https://www.scbt.com/p/5-nitro-2-benzimidazolinone-93-84-5
https://www.scbt.com/p/5-nitro-2-benzimidazolinone-93-84-5
https://www.cdhfinechemical.com/images/product/msds/37_1086727416_5-NITROBENZIMIDAZOLECASNO94-52-0MSDS.pdf
https://www.benchchem.com/product/b1333978?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_1086727416_5-NITROBENZIMIDAZOLECASNO94-52-0MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1086727416_5-NITROBENZIMIDAZOLECASNO94-52-0MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


May cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3)

[2]

Harmful if swallowed, in contact with skin, or if inhaled.[3]

Hazard Statements: H315, H319, H335[2]

Signal Word: Warning[2]

Personal Protective Equipment (PPE)
Proper selection and use of PPE are the primary defense against exposure.
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Situation Required PPE Specifications & Notes

Routine Handling (Small

Quantities)
Eye/Face Protection

Chemical safety goggles or

glasses that meet European

Standard EN166 or OSHA 29

CFR 1910.133 standards.[2][4]

Hand Protection

Chemically resistant gloves

(e.g., nitrile rubber). Always

inspect gloves for integrity

before use.[2][5]

Lab Coat Standard laboratory coat.

Risk of Dust/Aerosol

Generation
Respiratory Protection

A NIOSH/MSHA-approved

respirator or work under a

certified chemical fume hood.

For nuisance exposures, use

type P95 (US) or type P1 (EU

EN 143) particle respirator. For

higher exposures, use type

ABEK-P2 (EU EN 143)

respirator cartridges.[2][4]

Large Spills Full Body Protection

Splash goggles, full suit, dust

respirator, boots, and gloves. A

self-contained breathing

apparatus may be necessary.

[4][5]

Operational Plan: Step-by-Step Handling
Procedures
Following a systematic workflow is essential for minimizing the risks associated with handling

5-Nitro-2-benzimidazolinone.

1. Preparation and Engineering Controls:
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Ventilation: Always handle this chemical in a well-ventilated area. For any procedure that

may generate dust, use a chemical fume hood.[2]

Eyewash & Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible and in close proximity to the workstation.[5]

PPE Inspection: Before starting any work, thoroughly inspect all PPE for any signs of

damage or degradation.[5] Do not use compromised equipment.

2. Handling the Chemical:

Avoid Contact: Avoid contact with skin, eyes, and clothing.[2]

Minimize Dust: Avoid the formation of dust and aerosols.[2]

Grounding: For procedures that may generate static electricity, take measures to prevent the

build-up of electrostatic charge.

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling is complete

and before leaving the work area.[2] Do not eat, drink, or smoke in the work area.[3]

3. Storage:

Container: Keep the container tightly closed.[3]

Conditions: Store in a cool, dry, and well-ventilated place.[6]

Incompatibilities: Store away from incompatible materials such as oxidizing agents.

Emergency Procedures and First Aid

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_1086727416_5-NITROBENZIMIDAZOLECASNO94-52-0MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL16391~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2023:14:15~~5-Nitro-2-benzimidazolinone~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL16391~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2023:14:15~~5-Nitro-2-benzimidazolinone~~
https://www.cdhfinechemical.com/images/product/msds/37_1086727416_5-NITROBENZIMIDAZOLECASNO94-52-0MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1086727416_5-NITROBENZIMIDAZOLECASNO94-52-0MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1086727416_5-NITROBENZIMIDAZOLECASNO94-52-0MSDS.pdf
https://static.cymitquimica.com/products/3B/pdf/sds-N0151.pdf
https://static.cymitquimica.com/products/3B/pdf/sds-N0151.pdf
https://store.apolloscientific.co.uk/storage/msds/OR52262_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes and

consult a physician.[2]

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Consult a

physician.[2]

In case of a large spill, evacuate the area and prevent the spillage from entering drains or

water courses.[6] Use dry clean-up procedures to avoid generating dust.[6] Collect the spilled

material in a sealed container for disposal.[2][6]

Disposal Plan
Unused Product: Dispose of the unused product in a suitable, closed container.[2] Disposal

must be in accordance with local, state, and federal regulations. Consult a licensed

professional waste disposal service.

Contaminated Packaging: Dispose of contaminated packaging as unused product.[2] Do not

re-use empty containers.

Visual Safety Guides
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Hierarchy of Controls for 5-Nitro-2-benzimidazolinone

Most Effective

Least Effective

Elimination
(Physically remove the hazard)

Substitution
(Replace the hazard)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment (PPE)
(Protect the worker with PPE)

Click to download full resolution via product page

Caption: Hierarchy of controls for minimizing exposure.
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Workflow for Handling 5-Nitro-2-benzimidazolinone

1. Preparation
- Inspect PPE

- Verify fume hood function
- Prepare workspace

2. Handling
- Don appropriate PPE

- Weigh/transfer in fume hood
- Avoid dust generation

3. Post-Handling
- Decontaminate work surfaces

- Doff PPE correctly

4. Storage
- Store in a tightly sealed container

- Place in a cool, dry, ventilated area

5. Disposal
- Segregate waste

- Label waste container
- Follow institutional disposal procedures

Click to download full resolution via product page

Caption: Step-by-step handling workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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